5-[(Ethoxymethyl)sulfanyl]-2-nitroaniline

• CAS No.: 54030-09-0
• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 5-(ethoxymethylsulfanyl)-2-nitroaniline
• InChI: InChI=1S/C9H12N2O3S/c1-2-14-6-15-7-3-4-9(11(12)13)8(10)5-7/h3-5H,2,6,10H2,1H3
• InChI Key: FSXGIGKQVXNUOY-UHFFFAOYSA-N
• Canonical SMILES: CCOCSC1=CC(=C(C=C1)[N+](=O)[O-])N

Description

5-[(Ethoxymethyl)sulfanyl]-2-nitroaniline is a useful research compound. Its molecular formula is C9H12N2O3S and its molecular weight is 228.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 3.4 g. of 2-nitro-5-mercaptoaniline in 20 ml. of dimethylformamide is treated with 0.5 g. of 100% sodium hydride. After 1 hour, 2.2 g. of chloromethyl ethyl ether is added. After a further hour, the solution is diluted with water and extracted with chloroform. Removal of the solvent leaves 2-nitro-5-(ethoxymethylthio)aniline.

Synthesis routes and methods II

Procedure details

A solution of 3.4 g of 2-nitro-5-mercaptoaniline in 20 ml. of DMF is treated with 0.5 g. of 100% sodium hydride, and 2.2 g. of chloromethyl-ethyl ether is added to the solution. After 30 minutes at 20-25° C, the solution is diluted with water and extracted with chloroform. Removal of the chloroform leaves 2-nitro-5-(ethoxymethylthio) aniline as an oil.